Cas no 475105-58-9 (Tert-Butyl 2-((pyrazin-2-ylamino)methyl)piperidine-1-carboxylate)
475105-58-9 structure
Product Name:Tert-Butyl 2-((pyrazin-2-ylamino)methyl)piperidine-1-carboxylate
CAS No:475105-58-9
MF:C15H24N4O2
MW:292.376663208008
CID:2117221
Update Time:2023-08-04
Tert-Butyl 2-((pyrazin-2-ylamino)methyl)piperidine-1-carboxylate Chemical and Physical Properties
Names and Identifiers
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- tert-butyl 2-((pyrazin-2-ylamino)methyl)piperidine-1-carboxylate
- IPSCBSODHXQEOC-UHFFFAOYSA-N
- (RS) 2-(Pyrazin-2-ylaminomethyl)-piperidine-1-carboxylic acid tert butyl ester
- Tert-Butyl 2-((pyrazin-2-ylamino)methyl)piperidine-1-carboxylate
-
- Inchi: 1S/C15H24N4O2/c1-15(2,3)21-14(20)19-9-5-4-6-12(19)10-18-13-11-16-7-8-17-13/h7-8,11-12H,4-6,9-10H2,1-3H3,(H,17,18)
- InChI Key: IPSCBSODHXQEOC-UHFFFAOYSA-N
- SMILES: O(C(C)(C)C)C(N1CCCCC1CNC1C=NC=CN=1)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 21
- Rotatable Bond Count: 5
- Complexity: 343
- Topological Polar Surface Area: 67.4
Tert-Butyl 2-((pyrazin-2-ylamino)methyl)piperidine-1-carboxylate Related Literature
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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